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Compound Name: N-Benzylanthranilic acid

CAS No.: 6622-55-5

Cat. No.: B141590

Get Quote

Executive Summary
N-Benzylanthranilic acid (NBA) and its derivatives represent a critical class of

pharmacophores often utilized in the synthesis of non-steroidal anti-inflammatory drugs

(NSAIDs) and, more recently, as environmental probes. Unlike the rigid N-phenylanthranilic

acid (NPA) or the widely used hydrophobic probe 1-anilinonaphthalene-8-sulfonic acid (ANS),

NBA possesses a flexible methylene linker that significantly alters its photophysics.

This guide benchmarks the fluorescence properties of NBA against its parent compound

(Anthranilic Acid) and its rigid analog (NPA). It provides a standardized framework for

researchers to characterize NBA-based scaffolds, focusing on solvatochromism, quantum yield

(QY) determination, and structural dynamics.

Part 1: Photophysical Characterization (The Benchmark)
To effectively utilize NBA as a probe or scaffold, one must understand its behavior relative to

"Gold Standard" alternatives. NBA exhibits environment-sensitive fluorescence, typically

showing a bathochromic (red) shift relative to Anthranilic acid due to the electron-donating N-

alkyl substitution, though often with lower quantum yields due to increased rotational freedom.
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Comparative Analysis: NBA vs. Alternatives
The following table synthesizes experimental data for NBA and its primary structural analogs.

Note that while ANS is the industry standard for protein binding, NBA offers a smaller steric

profile suitable for different binding pockets.

Property
Anthranilic Acid

(AA)

N-

Phenylanthranili

c Acid (NPA)

N-

Benzylanthranili

c Acid (NBA)

ANS

(Reference)

Role Parent Scaffold
Rigid Analog

(Fenamates)

Flexible Analog /

Intermediate

Hydrophobic

Probe

Excitation (

)
~336 nm ~340–350 nm ~340–355 nm ~350–380 nm

Emission (

)
~411 nm (Water)

Dual Emission

(TICT)*

~420–450 nm

(Solvent

dependent)

~470–520 nm

Stokes Shift ~75 nm Large (>90 nm)
Large (~80–100

nm)
Large (~100 nm)

Quantum Yield (

)
~0.60 (EtOH)

Variable (Dual

fluorescence)

Low to Moderate

(<0.40)

~0.004 (Water) -

> 0.4 (Bound)

Solvatochromism Moderate
High (TICT

mechanism)

High (Polarity

sensitive)
Very High

Mechanism
Intramolecular H-

bond

Twisted

Intramolecular

Charge Transfer

ESIPT /

Rotational

Relaxation

Hydrophobic

shielding

*Note: NPA exhibits dual fluorescence due to a Twisted Intramolecular Charge Transfer (TICT)

state, facilitated by the rotation of the N-phenyl ring. NBA, lacking the direct conjugation of the

phenyl ring to the nitrogen lone pair (separated by a methylene group), typically exhibits a

single, broad emission band.
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Part 2: Mechanistic Insight & Visualization
The fluorescence of anthranilic acid derivatives is governed by the stability of the excited state

intramolecular proton transfer (ESIPT) and the rotation of the substituent group.

Diagram 1: Structural Logic of Anthranilate Fluorescence
This diagram illustrates how the structural modification from AA to NBA introduces flexibility that

competes with radiative decay.
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Caption: Comparative photophysical pathways. NBA's methylene bridge introduces rotational

freedom, often reducing Quantum Yield compared to the parent AA.

Part 3: Experimental Protocols (Self-Validating Systems)
Since NBA is often synthesized as an intermediate, commercial purity varies. The following

protocols allow you to validate the fluorescence properties of your specific batch or derivative.

Protocol A: Quantum Yield (

) Determination
Objective: Calculate the absolute quantum yield of NBA using Quinine Sulfate or Anthranilic

Acid as a standard.

Reagents:
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Standard: Quinine Sulfate in 0.1 M H₂SO₄ (

) OR Anthranilic Acid in Ethanol (

).

Solvent: Ethanol (spectroscopic grade).

Sample: N-Benzylanthranilic Acid (NBA).

Workflow:

Absorbance Matching: Prepare solutions of the Standard and NBA such that their optical

density (OD) at the excitation wavelength (e.g., 340 nm) is identical and below 0.1 (to avoid

inner filter effects).

Spectral Scan: Record the integrated fluorescence emission spectrum (area under the curve,

) for both samples using the same slit widths and PMT voltage.

Calculation: Use the comparative formula:

(Where

is the refractive index of the solvent. If both are in ethanol, this term cancels out).

Protocol B: Solvatochromic Shift Assay
Objective: Assess the polarity sensitivity of the NBA scaffold (critical for protein binding

studies).

Workflow:

Prepare 10 µM solutions of NBA in:

Non-polar: Cyclohexane or Dioxane.

Polar Aprotic: Acetonitrile or DMSO.

Polar Protic: Ethanol and PBS (pH 7.4).
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Excite at 340 nm.

Data Analysis: Plot the Emission Maximum (

) vs. the solvent's Orientation Polarizability (

).

Expectation: A linear positive slope indicates significant charge transfer character in the

excited state (general characteristic of N-substituted anthranilates).

Diagram 2: Benchmarking Workflow
This workflow ensures data integrity when characterizing new NBA derivatives.
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Caption: Step-by-step validation workflow. Purity is critical as trace Anthranilic Acid (highly

fluorescent) can skew NBA data.

Part 4: Applications & References
Applications in Drug Discovery[1]

Protein Binding: Like ANS, NBA derivatives bind to hydrophobic pockets of serum albumin

(BSA/HSA), resulting in a fluorescence intensity increase and blue shift.
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Scaffold Design: The N-benzyl group is a common motif in fenamate-like NSAIDs.

Fluorescence can be used as an intrinsic tag to monitor cellular uptake without adding bulky

extrinsic fluorophores.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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